Cas no 946215-98-1 (4-butoxy-N-3-(1,1-dioxo-1lambda6,2-thiazolidin-2-yl)phenylbenzamide)

4-Butoxy-N-3-(1,1-dioxo-1λ⁶,2-thiazolidin-2-yl)phenylbenzamide is a synthetic organic compound featuring a benzamide core substituted with a butoxy group and a 1,1-dioxo-1λ⁶,2-thiazolidinylphenyl moiety. This structure suggests potential utility in medicinal chemistry, particularly as an intermediate or active pharmaceutical ingredient (API) due to its sulfonamide-like and amide functionalities. The presence of the thiazolidine dioxide group may confer enhanced metabolic stability or binding affinity in biological systems. Its well-defined molecular architecture allows for precise modifications, making it valuable in drug discovery and development. The compound’s purity and synthetic reproducibility are critical for research applications, ensuring reliable performance in pharmacological or biochemical studies.
4-butoxy-N-3-(1,1-dioxo-1lambda6,2-thiazolidin-2-yl)phenylbenzamide structure
946215-98-1 structure
Product Name:4-butoxy-N-3-(1,1-dioxo-1lambda6,2-thiazolidin-2-yl)phenylbenzamide
CAS No:946215-98-1
MF:C20H24N2O4S
MW:388.480564117432
CID:5515816
Update Time:2025-06-13

4-butoxy-N-3-(1,1-dioxo-1lambda6,2-thiazolidin-2-yl)phenylbenzamide Chemical and Physical Properties

Names and Identifiers

    • 4-butoxy-N-[3-(1,1-dioxo-1,2-thiazolidin-2-yl)phenyl]benzamide
    • 4-butoxy-N-3-(1,1-dioxo-1lambda6,2-thiazolidin-2-yl)phenylbenzamide
    • Inchi: 1S/C20H24N2O4S/c1-2-3-13-26-19-10-8-16(9-11-19)20(23)21-17-6-4-7-18(15-17)22-12-5-14-27(22,24)25/h4,6-11,15H,2-3,5,12-14H2,1H3,(H,21,23)
    • InChI Key: HTWWOBNYIMRJQP-UHFFFAOYSA-N
    • SMILES: C(NC1=CC=CC(N2CCCS2(=O)=O)=C1)(=O)C1=CC=C(OCCCC)C=C1

4-butoxy-N-3-(1,1-dioxo-1lambda6,2-thiazolidin-2-yl)phenylbenzamide Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Life Chemicals
F2036-0234-2μmol
4-butoxy-N-[3-(1,1-dioxo-1lambda6,2-thiazolidin-2-yl)phenyl]benzamide
946215-98-1 90%+
2μl
$57.0 2023-05-17
Life Chemicals
F2036-0234-5μmol
4-butoxy-N-[3-(1,1-dioxo-1lambda6,2-thiazolidin-2-yl)phenyl]benzamide
946215-98-1 90%+
5μl
$63.0 2023-05-17
Life Chemicals
F2036-0234-10μmol
4-butoxy-N-[3-(1,1-dioxo-1lambda6,2-thiazolidin-2-yl)phenyl]benzamide
946215-98-1 90%+
10μl
$69.0 2023-05-17
Life Chemicals
F2036-0234-20μmol
4-butoxy-N-[3-(1,1-dioxo-1lambda6,2-thiazolidin-2-yl)phenyl]benzamide
946215-98-1 90%+
20μl
$79.0 2023-05-17
Life Chemicals
F2036-0234-1mg
4-butoxy-N-[3-(1,1-dioxo-1lambda6,2-thiazolidin-2-yl)phenyl]benzamide
946215-98-1 90%+
1mg
$54.0 2023-05-17
Life Chemicals
F2036-0234-2mg
4-butoxy-N-[3-(1,1-dioxo-1lambda6,2-thiazolidin-2-yl)phenyl]benzamide
946215-98-1 90%+
2mg
$59.0 2023-05-17
Life Chemicals
F2036-0234-3mg
4-butoxy-N-[3-(1,1-dioxo-1lambda6,2-thiazolidin-2-yl)phenyl]benzamide
946215-98-1 90%+
3mg
$63.0 2023-05-17
Life Chemicals
F2036-0234-4mg
4-butoxy-N-[3-(1,1-dioxo-1lambda6,2-thiazolidin-2-yl)phenyl]benzamide
946215-98-1 90%+
4mg
$66.0 2023-05-17
Life Chemicals
F2036-0234-5mg
4-butoxy-N-[3-(1,1-dioxo-1lambda6,2-thiazolidin-2-yl)phenyl]benzamide
946215-98-1 90%+
5mg
$69.0 2023-05-17
Life Chemicals
F2036-0234-10mg
4-butoxy-N-[3-(1,1-dioxo-1lambda6,2-thiazolidin-2-yl)phenyl]benzamide
946215-98-1 90%+
10mg
$79.0 2023-05-17

4-butoxy-N-3-(1,1-dioxo-1lambda6,2-thiazolidin-2-yl)phenylbenzamide Related Literature

Additional information on 4-butoxy-N-3-(1,1-dioxo-1lambda6,2-thiazolidin-2-yl)phenylbenzamide

Introduction to Compound with CAS No. 946215-98-1 and Product Name: 4-butoxy-N-3-(1,1-dioxo-1λ6,2-thiazolidin-2-yl)phenylbenzamide

The compound identified by the CAS number 946215-98-1 and the product name 4-butoxy-N-3-(1,1-dioxo-1λ6,2-thiazolidin-2-yl)phenylbenzamide represents a significant advancement in the field of chemical and pharmaceutical research. This compound belongs to a class of molecules that have garnered considerable attention due to their unique structural features and potential biological activities. The synthesis and characterization of such compounds are critical for developing novel therapeutic agents that can address various medical conditions.

One of the most striking features of this compound is its intricate molecular structure, which includes a 4-butoxy-N-substituent and a phenylbenzamide core. The presence of these functional groups suggests that the compound may exhibit a range of pharmacological properties, including anti-inflammatory, antimicrobial, and possibly even anticancer effects. Recent studies have shown that similar structures have been investigated for their ability to interact with specific biological targets, making this compound a promising candidate for further exploration.

The 1,1-dioxo-1λ6,2-thiazolidin-2-yl moiety is particularly noteworthy, as it introduces a heterocyclic ring system that is known to be involved in various biological processes. This moiety has been studied in the context of its ability to modulate enzyme activity and cell signaling pathways. For instance, derivatives of thiazolidinones have been reported to inhibit certain kinases and other enzymes that play a role in diseases such as diabetes and cancer. The incorporation of this group into the molecular framework of our compound may enhance its binding affinity to these targets.

In terms of synthetic chemistry, the preparation of 4-butoxy-N-3-(1,1-dioxo-1λ6,2-thiazolidin-2-yl)phenylbenzamide involves multiple steps that require precise control over reaction conditions. The synthesis typically begins with the formation of the thiazolidinone ring system, followed by functionalization at the phenyl ring and subsequent coupling with the butoxy group. Advanced techniques such as palladium-catalyzed cross-coupling reactions have been employed to ensure high yields and purity. These synthetic strategies are crucial for producing compounds that can be reliably used in downstream applications.

The potential biological activity of this compound has been explored through both computational modeling and experimental screening. Computational studies have predicted that the molecule may interact with proteins involved in inflammation and cell proliferation. These predictions are based on the known binding modes of similar compounds and the structural features present in our target molecule. Experimental validation has confirmed some of these interactions, providing further evidence for the compound's therapeutic potential.

One particularly interesting finding is the compound's ability to modulate inflammatory pathways. In recent years, there has been significant interest in developing small molecules that can inhibit inflammatory responses without causing systemic side effects. The 4-butoxy-N-substituent and phenylbenzamide core appear to contribute to this effect by interacting with specific receptors or enzymes involved in inflammation. Preliminary animal studies have shown promising results, indicating that this compound may be effective in reducing inflammation without compromising immune function.

Another area of interest is the compound's antimicrobial properties. With rising concerns about antibiotic resistance, there is a urgent need for new antimicrobial agents that can combat resistant strains of bacteria. The unique structural features of our compound make it an attractive candidate for this purpose. Early experiments have demonstrated activity against several bacterial species, suggesting that it may be effective in treating infections caused by resistant pathogens.

The development of this compound also highlights the importance of interdisciplinary collaboration between chemists, biologists, and pharmacologists. By combining expertise from these fields, researchers can design molecules with specific properties tailored to therapeutic needs. The use of computational tools has been particularly valuable in predicting how changes in molecular structure will affect biological activity. This approach allows for rapid optimization of compounds without extensive experimental testing.

Future directions for research on this compound include further exploration of its mechanism of action and optimization for clinical use. Detailed biochemical studies will be necessary to understand how it interacts with biological targets at the molecular level. Additionally, formulation studies will be conducted to determine the best way to deliver the compound effectively in humans.

In conclusion,4-butoxy-N-3-(1,1-dioxo-1λ6,2-thiazolidin-2-yl)phenylbenzamide represents a significant advancement in pharmaceutical research due to its unique structure and promising biological activities. The combination of computational modeling and experimental validation has provided valuable insights into its potential therapeutic uses. As research continues,this compound is expected to contribute significantly to efforts aimed at developing new treatments for various medical conditions.

Recommended suppliers
Suzhou Genelee Bio-Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Suzhou Genelee Bio-Technology Co., Ltd.
Shandong Jing Kun Chemical Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shandong Jing Kun Chemical Co.,Ltd.
Shaanxi pure crystal photoelectric technology co. LTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shaanxi pure crystal photoelectric technology co. LTD
Hubei Cuiyuan Biotechnology Co.,Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hubei Cuiyuan Biotechnology Co.,Ltd
Handan Zechi Trading Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk